Cas no 23799-83-9 (Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1))

Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1) structure
23799-83-9 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)
CAS No:23799-83-9
MF:C11H13Cl2NS
MW:262.198619604111
CID:272378
PubChem ID:211995
Update Time:2025-04-19

Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)
    • 23799-83-9
    • Benzo(b)thiophene-3-ethylamine, 5-chloro-N-methyl-, hydrochloride
    • 2-(5-Chloro-1-benzothiophen-3-yl)-N-methylethan-1-amine--hydrogen chloride (1/1)
    • 5-Chloro-N-methylbenzo(b)thiophene-3-ethylamine hydrochloride
    • DTXSID40946599
    • Inchi: 1S/C11H12ClNS.ClH/c1-13-5-4-8-7-14-11-3-2-9(12)6-10(8)11;/h2-3,6-7,13H,4-5H2,1H3;1H
    • InChI Key: YTCSHTNTWGMINF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(=CS2)CCNC.Cl

Computed Properties

  • Exact Mass: 261.01479
  • Monoisotopic Mass: 261.014576
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.3

Experimental Properties

  • Boiling Point: 346°C at 760 mmHg
  • Flash Point: 163.1°C
  • PSA: 12.03

Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1) Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd